Cas no 81789-91-5 (11-(2-sulfophenyl)undecanoic acid)

11-(2-sulfophenyl)undecanoic acid structure
81789-91-5 structure
Product Name:11-(2-sulfophenyl)undecanoic acid
CAS No:81789-91-5
MF:C17H26O5S
MW:342.450344562531
CID:1805728
PubChem ID:187292
Update Time:2025-04-21

11-(2-sulfophenyl)undecanoic acid Chemical and Physical Properties

Names and Identifiers

    • 11-(2-sulfophenyl)undecanoic acid
    • 81789-91-5
    • 11-(2-sulfophenyl) undecanoic acid
    • Benzeneundecanoic acid, ar-sulfo-
    • DTXSID10231368
    • Inchi: 1S/C17H26O5S/c18-17(19)14-8-6-4-2-1-3-5-7-11-15-12-9-10-13-16(15)23(20,21)22/h9-10,12-13H,1-8,11,14H2,(H,18,19)(H,20,21,22)
    • InChI Key: WMFGXLFBJCSAGP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CCCCCCCCCCC(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 342.15009510g/mol
  • Monoisotopic Mass: 342.15009510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 100Ų
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